[3-(2-Fluoroethyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2-fluoroethyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C8H14FN/c9-2-1-7-3-8(4-7,5-7)6-10/h1-6,10H2
• InChI Key: MDIULUFSCRVKPG-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)CN)CCF
• Molecular Formula: C8H14FN
• Molecular Weight: 143.20 g/mol

Description

“[3-(2-Fluoroethyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is a compound that belongs to the class of fluoro-bicyclo[1.1.1]pentanes. It has a CAS number of 2287300-05-2. The core of this compound has been incorporated into the structure of the anti-inflammatory drug Flurbiprofen instead of the fluorophenyl ring.

Synthesis Analysis

The synthesis of fluoro-bicyclo[1.1.1]pentanes, including “[3-(2-Fluoroethyl)-1-bicyclo[1.1.1]pentanyl]methanamine”, has been developed after more than 20 years of trials. The approach is practical and scalable.

Molecular Structure Analysis

The molecular formula of “[3-(2-Fluoroethyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is C8H14FN. The average mass is 143.202 Da and the monoisotopic mass is 143.111023 Da.

Chemical Reactions Analysis

The physico-chemical properties of fluoro-bicyclo[1.1.1]pentanes have been studied. The core of these compounds was incorporated into the structure of the anti-inflammatory drug Flurbiprofen instead of the fluorophenyl ring.

Future Directions

The development of a practical and scalable approach to fluoro-bicyclo[1.1.1]pentanes opens up new possibilities for the synthesis of other similar compounds. The incorporation of the core of these compounds into the structure of drugs like Flurbiprofen suggests potential applications in medicinal chemistry.